Cas no 696-29-7 (Isopropylcyclohexane)

Isopropylcyclohexane is a saturated alicyclic hydrocarbon with the molecular formula C₉H₁₈. It is a colorless liquid with a mild odor, commonly used as an intermediate in organic synthesis and as a solvent in industrial applications. Its cyclohexane ring structure provides stability, while the isopropyl substituent enhances solubility in nonpolar systems. Key advantages include low reactivity, high boiling point, and compatibility with hydrophobic compounds, making it suitable for formulations requiring inert, non-polar media. Its volatility and thermal stability also lend utility in specialty chemical processes. Proper handling is advised due to flammability and potential respiratory irritation.

Isopropylcyclohexane structure

Product Name:Isopropylcyclohexane

CAS No:696-29-7

MF:C₉H₁₈

MW:126.239223003387

MDL:MFCD00001480

CID:82979

PubChem ID:87571547

Update Time:2025-06-09

Isopropylcyclohexane Chemical and Physical Properties

Names and Identifiers

- Isopropylcyclohexane
- Methyl Ethyl Ketoxime
- (1-methylethyl)-cyclohexan
- (1-methylethyl)cyclohexane
- (1-methylethyl)-Cyclohexane
- Cyclohexane, isopropyl-
- hydrocumene
- Normanthane
- HEXAHYDROCUMENE
- propan-2-ylcyclohexane
- 2-Cyclohexylpropane
- Isopropylcyclohexane1000µg
- Cyclohexane, (1-methylethyl)-
- GWESVXSMPKAFAS-UHFFFAOYSA-N
- NSC73963
- InChI=1/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H
- DTXSID2061012
- Iso-propylcyclohexane
- LS-13699
- WLN: L6TJ AY1&1
- NS00007045
- (1-Methylethyl)cyclohexane, 9CI
- MFCD00001480
- EC 211-792-4
- A836573
- CHEBI:187116
- isopropyl cyclohexane
- 696-29-7
- Q63408583
- NSC-73963
- (methylethyl)cyclohexane
- Cyclohexane, isopropyl- (8CI)
- LMFA11000629
- 5S52JAD8P7
- EINECS 211-792-4
- Isopropyl-cyclohexane
- AKOS015901591
- E78225
- NSC 73963
- 1-methylethyl-cyclohexane
- Isopropylcyclohexane, 99%
- I0161
- NORMENTHANE
- Cyclohexane, isopropyl (8CI)
- 1Methylethylcyclohexane
- DTXCID4046529
- Cyclohexane, (1methylethyl)
- 1-METHYLETHYLCYCLOHEXANE
- Cyclohexane, isopropyl-(8CI)
- Cyclohexane, isopropyl
- 2Cyclohexylpropane
- MDL： MFCD00001480
- Inchi： 1S/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
- InChI Key： GWESVXSMPKAFAS-UHFFFAOYSA-N
- SMILES： C1(C(C)C)CCCCC1

Computed Properties

Exact Mass: 126.14100
Monoisotopic Mass: 126.140851
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 68.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.3
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Colorless transparent liquid
Density: 0.802 g/mL at 25 °C(lit.)
Melting Point: -89.39°C
Boiling Point: 151°C
Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
Refractive Index: n20/D 1.441(lit.)
PSA: 0.00000
LogP: 3.22270
Solubility: Not determined
Vapor Pressure: 9.9 mmHg ( 37.7 °C)

Isopropylcyclohexane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226-H304
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：1
Hazard Category Code： 10-65
Safety Instruction： S62
Hazardous Material Identification：
Packing Group：III
Hazard Level：3.2
Storage Condition：Flammable area
PackingGroup：III
HazardClass：3.2
Safety Term：3.2
Packing Group：III
Risk Phrases：R10

Isopropylcyclohexane Customs Data

HS CODE：2902199090
Customs Data：

China Customs Code:
2902199090

Overview:

2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Isopropylcyclohexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I862606-5ml	Isopropylcyclohexane	696-29-7	≥99%(GC)	5ml	￥125.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I862606-25ml	Isopropylcyclohexane	696-29-7	≥99%(GC)	25ml	￥333.00	2022-01-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X65905-5ml	Isopropylcyclohexane	696-29-7	≥99%(GC)	5ml	¥108.0	2023-09-05
abcr	AB137485-25 ml	Isopropylcyclohexane, 99%; .	696-29-7	99%	25 ml	€52.70	2024-04-16
abcr	AB137485-500 ml	Isopropylcyclohexane, 99%; .	696-29-7	99%	500 ml	€290.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0161-25ML	Isopropylcyclohexane	696-29-7	>99.0%(GC)	25ml	¥330.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0161-500ML	Isopropylcyclohexane	696-29-7	>99.0%(GC)	500ml	¥2905.00	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JF693-100ml	Isopropylcyclohexane	696-29-7	99.0%(GC)	100ml	￥1022.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JF693-5ml	Isopropylcyclohexane	696-29-7	99.0%(GC)	5ml	￥113.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JF693-25ml	Isopropylcyclohexane	696-29-7	99.0%(GC)	25ml	￥340.0	2022-06-10

Isopropylcyclohexane Production Method

Production Method 1

7782-24-3

696-29-7

28523-32-2

103254-49-5

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) , Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ; 6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C

Reference

One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis

Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114

Isopropylcyclohexane Raw materials

(2S)-2-phenylpropanoic acid

Isopropylcyclohexane Preparation Products

Isopropylcyclohexane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:696-29-7)Isopropylcyclohexane, ≥ 99.0%

Order Number:LE17291;LE2473742

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:15

Price ($):discuss personally

Email:18501500038@163.com

Isopropylcyclohexane Related Literature

1. Kinetic analysis of 4-isopropylphenol hydrogenation over activated carbon-supported rhodium catalysts in supercritical carbon dioxide solvent

Norihito Hiyoshi,Osamu Sato,Aritomo Yamaguchi,Chandrashekhar V. Rode,Masayuki Shirai Green Chem. 2012 14 633
2. Molecular dynamics simulations of structure and dynamics of organic molecular crystals

Alexandra Nemkevich,Hans-Beat Bürgi,Mark A. Spackman,Ben Corry Phys. Chem. Chem. Phys. 2010 12 14916
3. Entropy contribution to the axial–equatorial energy difference of isopropylcyclohexane

Michael E. Squillacote J. Chem. Soc. Chem. Commun. 1986 1406
4. Cyclohexyl “base pairs” stabilize duplexes and intensify pyrene fluorescence by shielding it from natural base pairs

Hiromu Kashida,Koji Sekiguchi,Naofumi Higashiyama,Tomohiro Kato,Hiroyuki Asanuma Org. Biomol. Chem. 2011 9 8313
5. Spectroscopic and thermodynamic study of hexafluorobenzene + aromatic amine complexes

D. A. Armitage,T. G. Beaumont,K. M. C. Davis,D. J. Hall,K. W. Morcom Trans. Faraday Soc. 1971 67 2548

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